Cas no 1021116-42-6 (3-bromo-N-(2,2,2-trifluoroethyl)aniline)

• Product Name: 3-bromo-N-(2,2,2-trifluoroethyl)aniline
• CAS No: 1021116-42-6
• MF: C₈H₇BrF₃N
• MW: 254.047091722488
• MDL: MFCD11153145
• CID: 5205284
• PubChem ID: 28581215
• Update Time: 2026-03-06

3-bromo-N-(2,2,2-trifluoroethyl)aniline Chemical and Physical Properties

Names and Identifiers

• Benzenamine, 3-bromo-N-(2,2,2-trifluoroethyl)-
• 3-bromo-N-(2,2,2-trifluoroethyl)aniline
• WJBNMALBHZQVDS-UHFFFAOYSA-N
• MFCD11153145
• A1-32384
• CS-0231290
• F83131
• 1021116-42-6
• EN300-1077751
• AKOS000254253

• MDL： MFCD11153145
• Inchi： 1S/C8H7BrF3N/c9-6-2-1-3-7(4-6)13-5-8(10,11)12/h1-4,13H,5H2
• InChI Key： WJBNMALBHZQVDS-UHFFFAOYSA-N
• SMILES： C1(NCC(F)(F)F)=CC=CC(Br)=C1

Computed Properties

• Exact Mass: 252.97140g/mol
• Monoisotopic Mass: 252.97140g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 160
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 12Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Aralkylamines
• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Aralkylamines